Cas no 2138071-47-1 (2,2-dimethylspiro[3.3]heptane-6-carboxylic acid)

• Product Name: 2,2-dimethylspiro[3.3]heptane-6-carboxylic acid
• CAS No: 2138071-47-1
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 4640613
• PubChem ID: 132353765
• Update Time: 2025-11-03

2,2-dimethylspiro[3.3]heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane-2-carboxylic acid, 6,6-dimethyl-
• 6,6-Dimethylspiro[3.3]heptane-2-carboxylic Acid
• 2,2-dimethylspiro[3.3]heptane-6-carboxylic acid

• Inchi： 1S/C10H16O2/c1-9(2)5-10(6-9)3-7(4-10)8(11)12/h7H,3-6H2,1-2H3,(H,11,12)
• InChI Key： QSZYQEZFXKGUNX-UHFFFAOYSA-N
• SMILES： C1C2(CC(C)(C)C2)CC1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2,2-dimethylspiro[3.3]heptane-6-carboxylic acid

Comprehensive Overview of 2,2-dimethylspiro[3.3]heptane-6-carboxylic acid (CAS No. 2138071-47-1)

2,2-dimethylspiro[3.3]heptane-6-carboxylic acid (CAS No. 2138071-47-1) is a unique spirocyclic carboxylic acid derivative that has garnered significant attention in pharmaceutical and material science research. Its distinctive spiro[3.3]heptane scaffold, combined with the carboxylic acid functional group, makes it a versatile building block for drug discovery and advanced polymer synthesis. Researchers are increasingly exploring its potential in designing novel bioactive molecules, particularly in the context of small-molecule therapeutics and proteolysis-targeting chimeras (PROTACs), which are currently among the hottest topics in medicinal chemistry.

The structural uniqueness of 2,2-dimethylspiro[3.3]heptane-6-carboxylic acid lies in its spirocyclic framework, which introduces three-dimensional complexity often lacking in flat aromatic systems. This property aligns with the growing demand for 3D-shaped fragments in fragment-based drug discovery (FBDD), a trend highlighted in recent publications by the American Chemical Society. The compound's high fraction of sp³-hybridized carbons (Fsp³) contributes to improved solubility and metabolic stability, addressing common challenges in modern drug development.

In material science applications, the spiro[3.3]heptane core of this compound offers exceptional rigidity while maintaining a relatively low molecular weight. These characteristics make it valuable for developing high-performance polymers with enhanced thermal stability and mechanical properties. Recent studies have demonstrated its utility in creating advanced photoresists for semiconductor manufacturing, particularly for extreme ultraviolet (EUV) lithography processes that are critical for next-generation chip fabrication.

The synthetic accessibility of 2,2-dimethylspiro[3.3]heptane-6-carboxylic acid has been significantly improved in recent years, with several research groups publishing optimized routes that achieve better yields and purity. These advancements have made the compound more accessible for high-throughput screening campaigns and combinatorial chemistry approaches. The presence of both lipophilic (2,2-dimethyl groups) and hydrophilic (carboxylic acid) moieties in the same molecule provides an excellent balance of properties for medicinal chemistry optimization.

From a commercial perspective, the demand for spirocyclic compounds like 2,2-dimethylspiro[3.3]heptane-6-carboxylic acid has been steadily increasing, driven by their expanding applications in bioconjugation chemistry and linker design for antibody-drug conjugates (ADCs). The compound's stability under physiological conditions makes it particularly attractive for these applications. Market analysis reports suggest that the global market for specialty carboxylic acids containing spirocyclic motifs is projected to grow at a compound annual growth rate (CAGR) of 8-10% through 2030.

Quality control of 2,2-dimethylspiro[3.3]heptane-6-carboxylic acid typically involves advanced analytical techniques including high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). The compound's purity is particularly crucial for pharmaceutical applications, where even trace impurities can significantly impact biological activity. Recent innovations in continuous flow chemistry have enabled more consistent production of high-purity batches, addressing a key challenge in scaling up spirocyclic compound synthesis.

Environmental and regulatory aspects of 2,2-dimethylspiro[3.3]heptane-6-carboxylic acid production have also gained attention, with manufacturers increasingly adopting green chemistry principles in their synthetic routes. The development of catalytic methods that minimize waste and energy consumption has been a particular focus area, responding to the pharmaceutical industry's growing emphasis on sustainable manufacturing practices. These efforts align with broader initiatives like the ACS Green Chemistry Institute's pharmaceutical roundtable objectives.

Looking forward, research into 2,2-dimethylspiro[3.3]heptane-6-carboxylic acid derivatives is expected to expand, particularly in the areas of covalent inhibitor design and targeted protein degradation. The compound's structural features make it an ideal candidate for developing cysteine-targeting warheads and E3 ligase binders, which are crucial components of emerging therapeutic modalities. Several patent applications filed in 2022-2023 already highlight its potential in these cutting-edge applications.

For researchers working with 2,2-dimethylspiro[3.3]heptane-6-carboxylic acid, proper storage conditions are essential to maintain stability. The compound should be kept in anhydrous conditions at temperatures below -20°C, preferably under inert atmosphere. These precautions prevent decarboxylation and dimerization reactions that could compromise its utility in sensitive applications. Recent stability studies published in the Journal of Pharmaceutical Sciences provide detailed guidance on optimal handling procedures.

The intellectual property landscape surrounding spiro[3.3]heptane derivatives has become increasingly complex, with multiple pharmaceutical companies filing patents covering various applications of 2,2-dimethylspiro[3.3]heptane-6-carboxylic acid. This reflects the compound's growing importance in drug discovery and highlights the need for careful freedom-to-operate analyses when considering its use in commercial projects. Recent legal developments in chemical patenting, particularly regarding Markush structure claims, have added another layer of complexity to this landscape.